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Compound of Interest

Compound Name: 4-Methylcatechol-d8

Cat. No.: B12402542 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents such as 4-
Methylcatechol-d8. This guide provides immediate and essential safety protocols, operational

procedures, and disposal plans to foster a secure and efficient research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Methylcatechol-d8 is harmful if swallowed, in contact with skin, or if inhaled.[1][2][3] It is

known to cause serious eye irritation, skin irritation, and may cause respiratory irritation.[3][4][5]

Therefore, strict adherence to PPE guidelines is mandatory.

Minimum PPE Requirements:

Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection are the minimum requirement.[4][6] A face shield should be worn in addition to

goggles when there is a significant risk of splashing.[6][7][8]

Hand Protection: Disposable nitrile gloves are suitable for incidental contact.[6] For

prolonged handling or direct contact, consider double-gloving or using thicker, chemical-

resistant gloves.[6] Always inspect gloves before use and wash hands thoroughly after

removal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12402542?utm_src=pdf-interest
https://www.benchchem.com/product/b12402542?utm_src=pdf-body
https://www.benchchem.com/product/b12402542?utm_src=pdf-body
https://www.benchchem.com/product/b12402542?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR925342_msds.pdf
https://datasheets.scbt.com/sc-356905.pdf
https://www.fishersci.com/store/msds?partNumber=AC126510050&productDescription=4-METHYLCATECHOL%2C+98%255GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126510050&productDescription=4-METHYLCATECHOL%2C+98%255GR&vendorId=VN00032119&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ3MjBueXJ3bXBkZzM4ZXNobHM2ZGJsemNiMGYzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--37a25ba5a09c01cfe69106918278f1c4a1b40df5/MetaSci_MSID574_452-86-8_4-Methylcatechol.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/c34405
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ3MjBueXJ3bXBkZzM4ZXNobHM2ZGJsemNiMGYzIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lENTc0XzQ1Mi04Ni04XzQtTWV0aHlsY2F0ZWNob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--37a25ba5a09c01cfe69106918278f1c4a1b40df5/MetaSci_MSID574_452-86-8_4-Methylcatechol.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.cornell.edu/book/export/html/1022
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: A lab coat is essential to protect clothing and skin from splashes.[7][9] For

larger quantities or tasks with a higher risk of exposure, a protective apron or coveralls

should be worn.[8][9]

Respiratory Protection: Use only in a well-ventilated area.[1][4] If dust or aerosols are likely

to be generated, a NIOSH-approved respirator with a particulate filter is necessary.[10]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Methylcatechol, the non-deuterated

analogue of 4-Methylcatechol-d8. These values should be considered representative for the

deuterated compound in the context of safety and handling.

Property Value

Molecular Formula C₇H₈O₂

Molecular Weight 124.14 g/mol [4]

Melting Point 62-72°C[4]

Boiling Point 251°C[4]

Flash Point 140°C[4]

Exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) for 4-Methylcatechol have not been

established.[4]

Experimental Protocols: Safe Handling and Disposal
Handling Procedure:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[4] The work area should be well-ventilated, preferably within a chemical fume

hood.[1]

Personal Protective Equipment (PPE): Don the required PPE as outlined above.
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Dispensing: Avoid generating dust.[1][2] If the compound is a solid, handle it with care to

minimize airborne particles.

Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[3][11]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[1][4] Contaminated clothing should be removed and laundered before

reuse.[1][4]

Disposal Plan:

Waste Collection: Collect all waste material, including contaminated gloves and disposable

labware, in a designated, properly labeled hazardous waste container.[2]

Container Management: Keep the waste container tightly closed and store it in a cool, dry,

and well-ventilated area.[4]

Disposal Method: Dispose of the waste through a licensed disposal company.[10] Do not

allow the material to enter drains or waterways.[1][2] All disposal activities must comply with

local, state, and federal regulations.[2]

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[3][11] Seek immediate medical attention.[3][11]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[3][11] Get medical attention if irritation develops.[1][3][11]

Inhalation: Move the person to fresh air.[3][4] If breathing is difficult, give oxygen.[3][11] If not

breathing, give artificial respiration.[11] Seek medical attention.[3][11]

Ingestion: Do NOT induce vomiting.[11] Clean mouth with water and drink plenty of water

afterwards.[10][11] Call a physician or poison control center immediately.[3]
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Safe Handling Workflow for 4-Methylcatechol-d8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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